Cas no 1040659-17-3 (N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide)

• Product Name: N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide
• CAS No: 1040659-17-3
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 6342777
• PubChem ID: 25852243
• Update Time: 2025-10-22

N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide
• F5099-0158
• AKOS024498273
• VU0635720-1
• N-(4-(N-(1-(cyclopentanecarbonyl)indolin-6-yl)sulfamoyl)-3-methylphenyl)acetamide
• 1040659-17-3
• N-[4-[[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]sulfamoyl]-3-methylphenyl]acetamide

• Inchi： 1S/C23H27N3O4S/c1-15-13-19(24-16(2)27)9-10-22(15)31(29,30)25-20-8-7-17-11-12-26(21(17)14-20)23(28)18-5-3-4-6-18/h7-10,13-14,18,25H,3-6,11-12H2,1-2H3,(H,24,27)
• InChI Key： LSAYBXQPVLBVRB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NC1C=CC2CCN(C=2C=1)C(C1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 441.17222752g/mol
• Monoisotopic Mass: 441.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Additional information on N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide

Introduction to N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide and Its Significance in Modern Chemical Biology

N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide, a compound with the CAS number 1040659-17-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The molecular framework of this compound integrates several key pharmacophoric elements that contribute to its unique biological activity and make it a promising candidate for further exploration.

The core structure of N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide revolves around a sulfamoyl group linked to a phenyl ring, which is further substituted with a 1-cyclopentanecarbonyl moiety and a 2,3-dihydro-1H-indol-6-yl group. This combination of functional groups not only contributes to the compound's solubility and bioavailability but also enhances its interactions with biological targets. The presence of the sulfamoyl group, in particular, has been shown to modulate enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. The indole moiety in N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide is particularly noteworthy, as it has been implicated in various pharmacological processes. Studies have demonstrated that indole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms within the indole ring in this compound enhances its ability to interact with biological targets, thereby increasing its potential therapeutic efficacy.

The sulfamoyl group is another critical component of this compound that contributes to its biological activity. Sulfamoyl compounds are well-known for their ability to inhibit enzymes by competing with natural substrates. This mechanism of action has been exploited in the development of antibiotics and anti-inflammatory drugs. In N-{4-[(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)sulfamoyl]-3-methylphenyl}acetamide, the sulfamoyl group is strategically positioned to interact with specific enzymes or receptors, thereby modulating their activity.

Recent research has highlighted the importance of molecular diversity in drug discovery. The unique combination of functional groups in N-{4-[1-cyclopentanecarbonyl]-2,3-dihydro1H-indol6-yl)[sulfamoyl]-3-methylphenyl}acetamide makes it a versatile scaffold for further chemical modification. By altering the substituents on the phenyl ring or the indole core, researchers can fine-tune the biological activity of this compound. This flexibility is crucial for developing drugs that are both effective and well-tolerated by patients.

The synthesis of N-{4-[(1-cyclopentanecarbonyl)]2,3-dihydro1H-indol6}-yl)[(sulfamoyl)]-3-methylphenyl}acetamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to construct the desired molecular framework efficiently. These advancements have not only facilitated the production of this compound but also paved the way for similar molecules with enhanced properties.

The pharmacological potential of N-{4-[(1-cyclopentanecarbonyl)]2,3}-dihydro1H-indol6}-yl)[(sulfamoyl)]-methylphenyl}acetamide has been explored through both in vitro and in vivo studies. In vitro experiments have shown that this compound exhibits inhibitory activity against several enzymes and receptors relevant to various diseases. For instance, it has demonstrated potential as an inhibitor of cyclooxygenase (COX), an enzyme involved in inflammation and pain perception. Additionally, it has shown promise as an antagonist of certain receptors implicated in neurological disorders.

In vivo studies have further corroborated these findings by demonstrating the therapeutic potential of N-{4-[(1-cyclopentanecarbonyl)]2,3}-dihydro1H-indol6]}[(sulfamoyl)]-methylphenyl}acetamide in animal models of disease. These studies have shown that the compound can reduce inflammation and pain without significant side effects. Moreover, preliminary data suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel therapeutic agents relies heavily on understanding the structure-function relationships of molecules. N-{4-[(1-cyclopentanecarbonyl)]2,3}-dihydro1H-indol6}-yl)[(sulfamoyl)]-methylphenyl}acetamide serves as an excellent example of how structural modifications can influence biological activity. By studying this compound and its derivatives, researchers can gain valuable insights into how different functional groups interact with biological targets and how these interactions can be optimized for therapeutic purposes.

Looking ahead, N-{4-[(1-cyclopentanecarbonyl)]2,3}-dihydro1H-indol6}-yl)[(sulfamoyl)]-methylphenyl}acetamide holds significant promise for future medical applications. Ongoing research aims to further elucidate its mechanism of action and explore its potential in treating various diseases. Additionally, efforts are underway to develop more potent derivatives with improved pharmacokinetic properties. As our understanding of chemical biology continues to evolve, compounds like N-{4-[(1-cyclopentanecarbonyl)]2,3}-dihydro1H-indol6}-yl)[(sulfamoyl)]-methylphenyl}acetamide will play a crucial role in shaping the future of drug discovery and development.